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Technical Monograph: 6-O-Acetylascorbic Acid

Compound Identity, Synthesis Architectures, and Bio-Functional Profile[1][2]

Executive Summary

6-O-Acetylascorbic acid (CAS 20229-76-9) represents a strategic derivatization of L-ascorbic
acid (Vitamin C), designed to modulate the physicochemical limitations of the parent molecule.
[1][2] By esterifying the primary hydroxyl group at the C-6 position with an acetyl moiety, this
compound bridges the gap between the high water solubility of native ascorbic acid and the
extreme lipophilicity of long-chain esters like ascorbyl palmitate. This modification enhances
membrane permeability and formulation stability while retaining the potent redox potential of
the enediol pharmacophore. This guide details the technical specifications, enzymatic synthesis
pathways, and application logic for researchers in dermatological and pharmaceutical
development.

Physicochemical Identity

The following data constitutes the definitive chemical identity for 6-O-Acetylascorbic acid.
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Parameter Specification

Chemical Name 6-O-Acetyl-L-ascorbic acid

CAS Registry Number 20229-76-9

Molecular Formula CsH1007

Molecular Weight 218.16 g/mol

IUPAC Name (5R)-5-[(1S)-1-hydroxy-2-(acetyloxy)ethyl]-3,4-

dihydroxyfuran-2(5H)-one

Physical State White to off-white crystalline solid

Amphiphilic; improved solubility in polar organic
Solubility Profile solvents (e.g., ethanol, acetone) compared to L-
ascorbic acid.[1][2]

Structural Analysis

The molecule retains the furanone ring responsible for antioxidant activity.[1] The acetylation at
C-6 removes the primary alcohol's hydrogen bond donor capability, reducing crystal lattice
energy relative to L-ascorbic acid and increasing compatibility with lipid-based delivery
systems.[1][2]

Synthesis & Manufacturing Architectures

Synthesis of 6-O-Acetylascorbic acid requires high regioselectivity to avoid esterification of
the C-2 and C-3 enolic hydroxyls, which would abolish antioxidant activity.[1][2]

Method A: Biocatalytic Synthesis (Green Chemistry)

The preferred industrial and research-grade method utilizes immobilized lipases (e.g., Candida
antarctica Lipase B, CALB) in non-aqueous media.[1] This approach is kinetically controlled to
favor the primary C-6 hydroxyl.[1][2]

Reaction Scheme: L-Ascorbic Acid + Acetyl Donor (e.g., Vinyl Acetate) —(Lipase) —» 6-O-
Acetylascorbic Acid + Acetaldehyde[1][2]
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Experimental Protocol: Lipase-Catalyzed Acylation

e Reagents: L-Ascorbic acid (10 mmol), Vinyl acetate (50 mmol, acts as donor and solvent),
Candida antarctica Lipase B (immobilized, e.g., Novozym 435).

 Solvent System:tert-Butanol or Acetone (dried over 4A molecular sieves).[1][2]

e Procedure:
o Dissolve L-ascorbic acid in tert-butanol (or suspension in acetone) at 50°C.
o Add vinyl acetate and immobilized lipase (10% w/w relative to substrate).[1][2]
o Incubate in an orbital shaker at 50—60°C for 24—48 hours.

o Monitoring: Track consumption of L-ascorbic acid via HPLC (C18 column, MeOH/Water
mobile phase).

o Purification: Filter enzyme. Evaporate solvent.[1][2] Recrystallize from ethyl

acetate/hexane.

Method B: Chemical Synthesis (Traditional)

Requires protection-deprotection steps (e.g., protecting C-2/C-3 with acetals) or careful control
of acid catalysis, often resulting in lower yields and complex purification due to byproduct
formation.[1][2]

Visualization: Synthesis & Mechanism

The following diagram illustrates the regioselective enzymatic synthesis pathway and the
subsequent biological activation mechanism.
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Caption: Regioselective lipase synthesis of 6-O-Acetylascorbic acid and its metabolic
activation pathway via cutaneous esterases.

Stability & Solubility Profile
Solubility Shift

Unlike L-ascorbic acid, which is insoluble in most organic solvents, 6-O-acetylascorbic acid
exhibits a "moderate lipophilicity."[1][2] This allows it to be solubilized in:

» Alcohols: Ethanol, Propanol.[1]

o Esters: Ethyl Acetate.[1][2][3]

o Formulation Bases: Ethoxydiglycol, Pentylene Glycol.[1]

Stability Mechanism

The C-6 acetylation provides steric shielding and alters the electron density of the furanone
ring slightly, retarding the rate of oxidative degradation (browning) in aqueous/organic

emulsions compared to free ascorbic acid. However, it remains susceptible to hydrolysis at high
pH (>7.0).
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Condition L-Ascorbic Acid 6-O-Acetylascorbic Acid
Aqueous Stability (pH 7) Poor (Rapid Oxidation) Moderate (Hydrolysis limited)
Lipid Solubility Negligible Moderate

Skin Penetration Low (Hydrophilic) Enhanced (Amphiphilic)

Biological Mechanism & Applications
Pro-Drug Mechanism

6-O-Acetylascorbic acid functions as a precursor.[1][2] Upon topical application, the acetyl
group facilitates transit through the lipid-rich stratum corneum. Once in the viable epidermis,
ubiquitous esterases cleave the ester bond, releasing free L-ascorbic acid to exert antioxidant
effects (collagen synthesis stimulation, ROS scavenging).

Key Applications

o Dermatological Formulations: Used in anti-aging serums where water-free (anhydrous)
systems are desired to maximize shelf-life.[1][2]

» Lipid-Based Carriers: Compatible with liposomes and solid lipid nanoparticles (SLNs) due to
its amphiphilic nature.[1][2]

e Food Chemistry: Acts as an antioxidant surfactant, stabilizing oil-in-water emulsions.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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